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Compound of Interest

Compound Name: 1,3-Dimethylimidazolidine

Cat. No.: B15366825 Get Quote

Application Notes and Protocols for 1,3-
Dimethylimidazolidine
For Researchers, Scientists, and Drug Development Professionals

This document provides detailed guidelines and protocols for the safe handling and storage of

1,3-Dimethylimidazolidine (DMI). Adherence to these procedures is crucial to ensure

personnel safety and maintain the integrity of the chemical.

Chemical and Physical Properties
1,3-Dimethylimidazolidine is a colorless, high-boiling, polar aprotic solvent with high thermal

and chemical stability.[1][2][3] Its properties make it a versatile solvent for a range of organic

and inorganic compounds.[1][2][3]

Table 1: Physical and Chemical Properties of 1,3-Dimethylimidazolidine
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Property Value References

CAS Number 80-73-9 [4][5]

Molecular Formula C₅H₁₀N₂O [6][7]

Molecular Weight 114.15 g/mol [6][7]

Appearance Clear, colorless liquid [5][6][8]

Odor Odorless [6]

Melting Point 7.5 - 8.2 °C [2][6][8]

Boiling Point 222 - 225.5 °C [2][6][8]

Flash Point 93 - 120 °C [2][3][6][9]

Autoignition Temperature 305 °C [6][9]

Water Solubility
Completely soluble/freely

soluble
[6][9]

Density 1.05 - 1.056 g/cm³ at 20 °C [4][6][8]

Vapor Pressure 0.206 hPa at 25 °C [4]

log Pow -0.3 at 25 °C [4][8]

Viscosity (kinematic) 1.95 mm²/s at 20 °C [4][8]

Viscosity (dynamic) 2.07 mPa·s at 20 °C [4][8]

Hazard Identification and Safety Precautions
DMI is classified as a substance with potential health hazards. It is crucial to be aware of its

toxicological profile and take appropriate safety measures.

Table 2: GHS Hazard Classifications for 1,3-Dimethylimidazolidine
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Hazard Class GHS Category Hazard Statement

Acute Toxicity, Oral 4 H302: Harmful if swallowed

Serious Eye Damage/Eye

Irritation
1

H318: Causes serious eye

damage

Reproductive Toxicity 2
H361: Suspected of damaging

fertility or the unborn child

Acute Toxicity, Dermal 4
H312: Harmful in contact with

skin

Skin Corrosion/Irritation 2 H315: Causes skin irritation

Key Safety Precautions:

Avoid Contact: Prevent contact with skin, eyes, and clothing.[5][8][10]

Ventilation: Use only in a well-ventilated area.[5][8][11] Ensure adequate ventilation,

especially in confined areas.[7]

Ignition Sources: Keep away from heat, sparks, open flames, and hot surfaces.[6][7]

Personal Protective Equipment (PPE): Always wear appropriate PPE, as detailed in Section

4.

Hygiene: Wash hands thoroughly after handling.[5][11] Do not eat, drink, or smoke when

using this product.[8][12]

Handling Protocols
General Handling Workflow
The following workflow should be followed when handling 1,3-Dimethylimidazolidine in a

laboratory setting.
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Figure 1: General Handling Workflow for 1,3-Dimethylimidazolidine
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Figure 1: General Handling Workflow for 1,3-Dimethylimidazolidine
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Experimental Protocol: Dispensing and Transfer
Preparation: 1.1. Confirm that the work area (preferably a chemical fume hood) is clean and

uncluttered. 1.2. Ensure an eyewash station and safety shower are readily accessible.[7][10]

1.3. Gather all necessary equipment (e.g., graduated cylinders, pipettes, beakers, stir bars).

1.4. Don the required PPE as specified in Section 4.

Dispensing: 2.1. Ground all equipment containing the material to prevent static discharge.

[10] 2.2. Carefully open the 1,3-Dimethylimidazolidine container, avoiding splashes. 2.3.

Dispense the required amount of liquid slowly and carefully. 2.4. Immediately and tightly

close the container after dispensing.[5][8][11]

Transfer: 3.1. When transferring to another vessel, pour slowly to minimize splashing. 3.2. If

using a pipette, ensure the pipette bulb is in good condition and properly attached. 3.3. Avoid

generating aerosols or vapors.

Post-Transfer: 4.1. Promptly clean any minor drips or spills on the exterior of the containers

or work surface. 4.2. Properly label any secondary containers with the chemical name and

hazard information.

Personal Protective Equipment (PPE)
The use of appropriate PPE is mandatory to prevent exposure.

Table 3: Recommended Personal Protective Equipment for Handling 1,3-
Dimethylimidazolidine
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PPE Type Specification Rationale

Eye/Face Protection

Chemical safety goggles

conforming to EN166 (EU) or

NIOSH (US). A face shield may

be necessary if there is a

splash hazard.[8][13]

Protects against splashes and

vapors which can cause

serious eye damage.[4]

Skin Protection

Chemical-resistant gloves

(e.g., nitrile rubber, neoprene)

tested according to EN 374.[4]

[8] Wear a lab coat or

chemical-resistant apron.[10]

[14]

Prevents skin contact, which

can cause irritation and may

be harmful.[5][10]

Respiratory Protection

Not typically required with

adequate engineering controls

(fume hood). If ventilation is

inadequate or if aerosols are

generated, use a

NIOSH/MSHA approved

respirator with an organic

vapor cartridge.[7][8][12]

Protects against inhalation of

vapors or mists.

Storage Protocols
Proper storage is essential to maintain the chemical's stability and prevent hazardous

situations.

Storage Conditions
Temperature: Store in a cool, dry, well-ventilated place.[5][8][11] Recommended storage

temperature is between 15-25 °C.[4]

Container: Keep the container tightly closed and sealed until ready for use.[4][5][8][10][11]

Atmosphere: Store under an inert atmosphere (e.g., nitrogen) to protect from moisture, as

the substance is hygroscopic.[4][5][6][7]
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Light: The substance is light-sensitive; store in light-resistant containers.[5][10]

Incompatible Materials
Store 1,3-Dimethylimidazolidine separately from the following materials:

Strong oxidizing agents[4][5][7]

Acid chlorides[5][7]

Phosphorus halides[5]

Figure 2: Storage Guidelines for 1,3-Dimethylimidazolidine
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Figure 2: Storage Guidelines for 1,3-Dimethylimidazolidine

Accidental Release and First Aid Measures
Spill Response Protocol
In the event of a spill, follow these procedures immediately.
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Figure 3: Spill Response Protocol
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Figure 3: Spill Response Protocol
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Personal Precautions: Avoid breathing vapors, mist, or gas.[8] Use personal protective

equipment.[8]

Environmental Precautions: Prevent further leakage or spillage if safe to do so. Do not let the

chemical enter drains.[8]

Containment and Cleanup: 3.1. Absorb with liquid-binding material such as sand,

diatomaceous earth, or universal binders.[4] 3.2. Collect the absorbed material using spark-

proof tools and place it into a suitable, closed container for disposal.[8][14] 3.3. Ventilate the

affected area.[4]

First Aid Measures
Table 4: First Aid Procedures for 1,3-Dimethylimidazolidine Exposure

Exposure Route First Aid Protocol

Eye Contact

Rinse cautiously with water for at least 15

minutes.[6][8][11] Remove contact lenses, if

present and easy to do.[6][8][11] Continue

rinsing.[6][8][11] Immediately call a POISON

CENTER or doctor/physician.[6][7]

Skin Contact

Take off contaminated clothing immediately.[4]

[8] Wash off with soap and plenty of water for at

least 15 minutes.[6][8] If skin irritation persists,

call a physician.[6]

Ingestion

Rinse mouth with water.[8] Do NOT induce

vomiting.[6][8] Never give anything by mouth to

an unconscious person.[5][8] Call a doctor or

Poison Control Center immediately.[8]

Inhalation

Move the victim into fresh air.[5][8] If breathing is

difficult, give oxygen.[5][8][11] If not breathing,

give artificial respiration.[5][6][8][11] Seek

medical attention.[6][11]
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Disposal Considerations
Dispose of contents and container in accordance with local, regional, national, and international

regulations. Do not release into the environment.[6][8] Waste material should be disposed of in

an approved waste disposal plant.[7]

Stability and Reactivity
Chemical Stability: The material is stable under normal ambient and anticipated storage and

handling conditions of temperature and pressure.[4][12] It is also noted to have high thermal

and chemical stability.[1][2]

Reactivity: It is not reactive under normal ambient conditions.[4] However, vapors may form

explosive mixtures with air upon heating.[4][12]

Hazardous Reactions: Violent reactions can occur with strong oxidizing agents.[4]

Conditions to Avoid: Incompatible products, excess heat, exposure to moisture, and sources

of ignition.[5][6][7]

Hazardous Decomposition Products: Upon combustion, it may release nitrogen oxides

(NOx), carbon monoxide (CO), and carbon dioxide (CO₂).[6][7]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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